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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for various

solvent extraction methods aimed at obtaining high-purity citral. The information is intended to

guide researchers in selecting and implementing the most suitable extraction strategy for their

specific needs, considering factors such as yield, purity, environmental impact, and scalability.

Citral, a mixture of the isomers geranial and neral, is a key aromatic compound found in the

essential oils of several plants, most notably lemongrass (Cymbopogon citratus) and lemon

myrtle. It is widely used in the food, fragrance, and pharmaceutical industries. The demand for

high-purity citral necessitates efficient and selective extraction and purification methods.

Overview of Solvent Extraction Methods
Solvent extraction is a principal technique for isolating citral from plant materials. The choice of

solvent and extraction conditions significantly impacts the yield and purity of the final product.

This document covers the following methods:

Conventional Solvent Extraction: Utilizes organic solvents like hexane and methanol.

Supercritical CO2 (SC-CO2) Extraction: A green technology employing carbon dioxide in its

supercritical state.
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Ionic Liquid (IL) Extraction: An innovative method using salts that are liquid at low

temperatures.

Deep Eutectic Solvent (DES) Extraction: A newer class of green solvents with tunable

properties.

Following initial extraction, further purification steps such as fractional distillation or column

chromatography are often required to achieve high purity levels (>95%).[1][2]

Quantitative Data Summary
The following tables summarize quantitative data from various studies on citral extraction,

providing a basis for comparison between different methods and conditions.

Table 1: Conventional Solvent Extraction of Citral

Plant
Source

Solvent
Temperat
ure (°C)

Extractio
n Time

Yield (%)

Citral
Concentr
ation/Puri
ty (%)

Referenc
e

Freeze-

dried

Lemongras

s Powder

Hexane 27
Not

Specified

9.20 -

10.60

239.08 ±

1.28

mg/mL

[3]

Freeze-

dried

Lemongras

s Powder

Methanol 40
Not

Specified

37.70 ±

1.78

Not

Specified
[3]

Lemongras

s Leaves
n-Hexane

Not

Specified
36 hours 1.85

Not

Specified
[4]

Table 2: Supercritical CO2 (SC-CO2) Extraction of Citral
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Plant
Source

Pressure
(bar)

Temperat
ure (°C)

Extractio
n Time
(min)

Yield (%)
Citral
Content
in Oil (%)

Referenc
e

Dried

Lemongras

s Leaves

90 50 360 0.65 >68 [5][6]

Lemongras

s Leaves

9.1 - 11.1

MPa
35 - 50 180

Not

Specified
94.4 [7][8]

Table 3: Ionic Liquid (IL) and Deep Eutectic Solvent (DES) Extraction of Citral

Plant
Source

Solvent
System

Temperatur
e (°C)

Extraction
Time (h)

Yield
Improveme
nt (vs.
convention
al)

Reference

Lemon Myrtle

[C2mim]

[(MeO)

(H)PO2]

Not Specified Not Specified

Up to 2.1

times higher

than ethanol

[9]

Lemongrass

Betaine/Sucr

ose (2:1

molar ratio)

Not Specified Not Specified

1.7 - 1.9

times higher

for neral and

geranial

[10]

Experimental Protocols
Protocol for Conventional Solvent Extraction
This protocol is a general guideline based on common laboratory practices for extracting citral
using organic solvents.

Preparation of Plant Material:
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Obtain fresh or dried lemongrass leaves. If using fresh leaves, they can be partially dried

to improve extraction efficiency.[4]

Grind the plant material to a fine powder to increase the surface area for solvent contact.

Solvent Maceration:

Weigh a specific amount of the powdered plant material (e.g., 150 g).[4]

Place the powder in a suitable vessel (e.g., a large flask).

Add a non-polar solvent such as n-hexane. A common solvent-to-solid ratio is

approximately 3:1 (v/w).[4]

Allow the mixture to stand for an extended period (e.g., 36 hours) with occasional stirring

to ensure thorough extraction.[4]

Separation and Concentration:

Decant the solvent extract from the plant material.

To the extract, add a polar solvent like ethanol in which the essential oil is soluble, to help

separate it from other extracted compounds.[4]

Use a separating funnel for liquid-liquid extraction to isolate the ethanol-oil layer.[4]

Remove the solvent (e.g., using a rotary evaporator under reduced pressure) to obtain the

crude citral-rich essential oil.

Purification (Optional but Recommended for High Purity):

The crude extract can be further purified by fractional distillation under vacuum to separate

citral from other components with different boiling points.[1][2]

Alternatively, column chromatography using silica gel as the stationary phase and a non-

polar eluent can be employed for purification.[1][11]

Protocol for Supercritical CO2 (SC-CO2) Extraction
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This protocol outlines the steps for citral extraction using a supercritical fluid extraction system.

Preparation of Plant Material:

Use dried and ground lemongrass leaves.[5]

Supercritical Fluid Extraction:

Load the ground plant material into the extraction vessel of the SFE system.

Set the extraction parameters. Optimal conditions for maximizing citral content have been

reported as 90 bar pressure and 50°C.[5][6]

Introduce supercritical CO2 into the extraction vessel.

Allow the extraction to proceed for a specified duration (e.g., 360 minutes).[5]

Collection of Extract:

The citral-rich extract is separated from the CO2 in a separator vessel by reducing the

pressure, causing the CO2 to return to its gaseous state and the oil to precipitate.

Collect the essential oil from the separator.

Analysis:

Analyze the composition of the extracted oil using Gas Chromatography-Mass

Spectrometry (GC-MS) to determine the citral content.[5]

Visualization of Experimental Workflows
The following diagrams illustrate the general workflows for the described solvent extraction

methods.
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1. Material Preparation 2. Extraction 3. Separation 4. Purification
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Caption: General workflow for solvent extraction of high-purity citral.
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Caption: Simplified schematic of a supercritical CO2 extraction cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://img.perfumerflavorist.com/files/base/allured/all/document/2016/03/pf.8738.pdf
https://www.perfumerflavorist.com/fragrance/ingredients/article/21861291/a-new-method-of-separation-of-citral-from-lemongrass-oil
https://jms.mabjournal.com/index.php/mab/article/download/1596/96/111
https://www.irjet.net/archives/V3/i8/IRJET-V3I8320.pdf
https://pubmed.ncbi.nlm.nih.gov/16644543/
https://pubmed.ncbi.nlm.nih.gov/16644543/
https://www.researchgate.net/publication/7135820_Comparative_analysis_of_the_oil_and_supercritical_CO2_extract_of_Cymbopogon_citratus_Stapf
https://www.ukdr.uplb.edu.ph/journal-articles/6104/
https://www.ukdr.uplb.edu.ph/journal-articles/6104/
https://animorepository.dlsu.edu.ph/etd_doctoral/162/
https://animorepository.dlsu.edu.ph/etd_doctoral/162/
https://www.researchgate.net/publication/309690514_Improved_Extraction_Yield_of_Citral_from_Lemon_Myrtle_Using_a_Cellulose-Dissolving_Ionic_Liquid
https://pubmed.ncbi.nlm.nih.gov/35557478/
https://pubmed.ncbi.nlm.nih.gov/35557478/
https://pubmed.ncbi.nlm.nih.gov/35557478/
https://www.scitepress.org/Papers/2018/83569/83569.pdf
https://www.benchchem.com/product/b094496#solvent-extraction-methods-for-high-purity-citral
https://www.benchchem.com/product/b094496#solvent-extraction-methods-for-high-purity-citral
https://www.benchchem.com/product/b094496#solvent-extraction-methods-for-high-purity-citral
https://www.benchchem.com/product/b094496#solvent-extraction-methods-for-high-purity-citral
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094496?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

